Cas no 135840-47-0 (4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide)

4,5,6,7-Tetrahydro-1-benzothiophene-3-carbohydrazide is a heterocyclic compound featuring a tetrahydrobenzothiophene core with a carbohydrazide functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules, agrochemicals, and functional materials. The carbohydrazide moiety enhances reactivity, enabling its use in condensation reactions to form hydrazones, azoles, and other nitrogen-containing heterocycles. Its rigid, partially saturated benzothiophene scaffold contributes to stability while allowing further derivatization. The compound is valued for its balanced solubility in polar and organic solvents, facilitating its use in diverse reaction conditions. Proper handling under inert atmospheres is recommended due to potential sensitivity to oxidation.

4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide structure

135840-47-0 structure

Product Name:4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide

CAS No:135840-47-0

MF:C₉H₁₂N₂OS

MW:196.269380569458

MDL:MFCD01536244

CID:874698

PubChem ID:766764

Update Time:2025-08-10

4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carbohydrazide
- 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbohydrazide
- 2,3-tetramethylene-4-thiophenecarboxylic acid hydrazide
- AC1LG87E
- ACMC-20e658
- Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-, hydrazide
- CTK0B9668
- ST078414
- STK414961
- SB86363
- DTXSID00354217
- AKOS001921816
- MFCD01536244
- 135840-47-0
- ALBB-002477
- BBL015164
- VS-04848
- G73850
- 4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide
- MDL： MFCD01536244
- Inchi： 1S/C9H12N2OS/c10-11-9(12)7-5-13-8-4-2-1-3-6(7)8/h5H,1-4,10H2,(H,11,12)
- InChI Key： SHYMUMWHHNFTDH-UHFFFAOYSA-N
- SMILES： S1C=C(C(NN)=O)C2=C1CCCC2

Computed Properties

Exact Mass: 196.06716
Monoisotopic Mass: 196.06703418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 83.4Å²

Experimental Properties

PSA: 55.12

4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide Pricemore >>

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